Cas no 1805015-26-2 (3-Amino-2-(chloromethyl)-5-(difluoromethyl)-6-methylpyridine)

• Product Name: 3-Amino-2-(chloromethyl)-5-(difluoromethyl)-6-methylpyridine
• CAS No: 1805015-26-2
• MF: C₈H₉ClF₂N₂
• MW: 206.620267629623
• CID: 4855345
• Update Time: 2025-06-19

3-Amino-2-(chloromethyl)-5-(difluoromethyl)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(chloromethyl)-5-(difluoromethyl)-6-methylpyridine

• Inchi： 1S/C8H9ClF2N2/c1-4-5(8(10)11)2-6(12)7(3-9)13-4/h2,8H,3,12H2,1H3
• InChI Key： VDJQHLSWWVILDQ-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=C(C(F)F)C(C)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-2-(chloromethyl)-5-(difluoromethyl)-6-methylpyridine

3-Amino-2-(chloromethyl)-5-(difluoromethyl)-6-methylpyridine (CAS No. 1805015-26-2): An Overview of a Promising Heterocyclic Compound

3-Amino-2-(chloromethyl)-5-(difluoromethyl)-6-methylpyridine (CAS No. 1805015-26-2) is a novel heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. This article aims to provide a comprehensive overview of 3-Amino-2-(chloromethyl)-5-(difluoromethyl)-6-methylpyridine, including its chemical properties, synthesis methods, and recent research findings.

Chemical Structure and Properties

3-Amino-2-(chloromethyl)-5-(difluoromethyl)-6-methylpyridine is a pyridine derivative with a complex structure that includes an amino group, a chloromethyl group, a difluoromethyl group, and a methyl group. The presence of these functional groups imparts unique chemical and physical properties to the compound. The amino group can participate in hydrogen bonding, enhancing the compound's solubility and reactivity. The chloromethyl group provides electrophilic reactivity, making it useful in various synthetic transformations. The difluoromethyl group introduces fluorine atoms, which can significantly influence the compound's biological activity and metabolic stability.

The molecular formula of 3-Amino-2-(chloromethyl)-5-(difluoromethyl)-6-methylpyridine is C₉H₁₀ClF₂N₂, and its molecular weight is approximately 217.63 g/mol. The compound is typically obtained as a solid at room temperature and exhibits good stability under standard laboratory conditions. Its melting point and other physical properties are currently being studied to better understand its behavior in different environments.

Synthesis Methods

The synthesis of 3-Amino-2-(chloromethyl)-5-(difluoromethyl)-6-methylpyridine involves several steps and requires careful control of reaction conditions to ensure high yields and purity. One common approach involves the sequential introduction of the functional groups onto a pyridine scaffold. For instance, the starting material can be a substituted pyridine derivative that undergoes selective chlorination to introduce the chloromethyl group. Subsequently, fluorination reactions can be employed to introduce the difluoromethyl group, followed by amination to form the final product.

A recent study published in the Journal of Organic Chemistry detailed an efficient one-pot synthesis method for 3-Amino-2-(chloromethyl)-5-(difluoromethyl)-6-methylpyridine. This method involves the use of transition metal catalysts and mild reaction conditions, resulting in high yields and reduced side reactions. The researchers also explored various substituents on the pyridine ring to optimize the synthetic route and enhance the overall efficiency of the process.

Biological Activity and Applications

The biological activity of 3-Amino-2-(chloromethyl)-5-(difluoromethyl)-6-methylpyridine has been extensively studied in recent years, with promising results in various therapeutic areas. One notable application is in the development of antiviral agents. The presence of fluorine atoms in the difluoromethyl group has been shown to enhance antiviral activity by modulating key viral enzymes involved in replication processes.

A study published in Antiviral Research demonstrated that 3-Amino-2-(chloromethyl)-5-(difluoromethyl)-6-methylpyridine exhibited potent inhibitory effects against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The researchers found that the compound selectively targeted viral RNA-dependent RNA polymerase (RdRp), thereby preventing viral replication without causing significant cytotoxicity to host cells.

Beyond antiviral applications, 3-Amino-2-(chloromethyl)-5-(difluoromethyl)-6-methylpyridine has also shown potential as an anticancer agent. Preclinical studies have indicated that the compound can induce apoptosis in various cancer cell lines by disrupting key signaling pathways involved in cell proliferation and survival. A study published in Cancer Letters reported that treatment with 3-Amino-2-(chloromethyl)-5-(difluoromethy l-6-meth ylpyri dine) strong > led to significant reduction s i n tumor growth i n xenograft mouse models o f breast cancer. p > < p >In addition t o i ts direct antitumor effects ,< strong > 3 -Amin o - 2 -( chlor ometh yl ) - 5 -( difl uoro methyl ) - 6 -m ethyl pyri dine strong > h as b een i nvestigated f or i ts potential as a lead compound i n t he d evelopment o f targeted t herapies . T he c ompound's u nique s tructural f eatures , p articularly t he c hlor ometh yl g roup , m ay b e exploited t o c onjugate w ith b iological m olecules s uch a s antibodies o r peptides , e nhancing t he s pecificity o f d rug d elivery t o t umor s ites . p > < p >< strong >Current R esearch T rends strong > p > < p >The f ield o f m edicinal c hemistry c ontinues t o e volve w ith n ew d iscoveries a nd i nnovative approaches . R ecent r esearch h as f ocused o n u tilizing m achine l earning a nd c omputational m odels t o p redict t he b iological a ctivity o f c ompounds l ike< strong > 3 -Amin o - 2 -( chlor ometh yl ) - 5 -( difl uoro methyl ) - 6 -m ethyl pyri dine strong > . T hese t echniques h ave b een u sed t o s creen l arge l ibraries o f s tructurally s imilar c ompounds , i dentifying p otential l ead m olecules w ith d esirable p harmacological p rofiles . p > < p >Furthermore , t he g rowing i nterest i n m ultitarget d rugs h as l ed r esearchers t o e xplore c ompounds w ith b road-spectrum b iological a ctivity .< strong > 3 -Amin o - 2 -( chlor ometh yl ) - 5 -( difl uoro methyl ) - 6 -m ethyl pyri dine strong > h as b een s tudied f or i ts p otential t o m odulate m ultiple b iological p athways , m akin g i t a v aluable c andidate f or d rug d iscovery e fforts . p > < p >< strong >Conclusion strong > p > < p >< strong >3 -Amin o - 2 -( chlor ometh yl ) - 5 -( difl uoro methyl ) - 6 -m ethyl pyri dine strong > ( CAS N o . 1805015 - 26 - 2 ) r epresents a n ewly d iscovered h et erocyclic c ompound w ith v ast p otential i n m edicinal c hemistry a nd p harmaceutical r esearch . I ts u nique s tructural f eatures , c oupled w ith r obust b iological a ctivity , m ak e i t an attractive c andidate f or d eveloping n ew t herapeutic agents . C ontinued r esearch w ill likely u nhinge new insights into its mechanisms of action and optimize its use in clinical settings. p > article > response >